Cas no 1154582-83-8 (3-{3,5-Dimethyl-1-(4-methylphenyl)methyl-1H-pyrazol-4-yl}propanoic Acid)

3-{3,5-Dimethyl-1-(4-methylphenyl)methyl-1H-pyrazol-4-yl}propanoic Acid structure
1154582-83-8 structure
Product Name:3-{3,5-Dimethyl-1-(4-methylphenyl)methyl-1H-pyrazol-4-yl}propanoic Acid
CAS No:1154582-83-8
MF:C16H20N2O2
MW:272.342204093933
CID:5073318
Update Time:2023-11-22

3-{3,5-Dimethyl-1-(4-methylphenyl)methyl-1H-pyrazol-4-yl}propanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-{3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-yl}propanoic acid
    • 3-[3,5-dimethyl-1-[(4-methylphenyl)methyl]pyrazol-4-yl]propanoic acid
    • 3-(3,5-Dimethyl-1-[(4-methylphenyl)methyl]-1h-pyrazol-4-yl)propanoic acid
    • Z234897505
    • 3-{3,5-Dimethyl-1-(4-methylphenyl)methyl-1H-pyrazol-4-yl}propanoic Acid
    • Inchi: 1S/C16H20N2O2/c1-11-4-6-14(7-5-11)10-18-13(3)15(12(2)17-18)8-9-16(19)20/h4-7H,8-10H2,1-3H3,(H,19,20)
    • InChI Key: RIBXPUZXSXJILS-UHFFFAOYSA-N
    • SMILES: OC(CCC1C(C)=NN(CC2C=CC(C)=CC=2)C=1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 326
  • XLogP3: 2.8
  • Topological Polar Surface Area: 55.1

3-{3,5-Dimethyl-1-(4-methylphenyl)methyl-1H-pyrazol-4-yl}propanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D477673-10mg
3-{3,5-Dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-yl}propanoic Acid
1154582-83-8
10mg
$ 50.00 2022-06-05
TRC
D477673-50mg
3-{3,5-Dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-yl}propanoic Acid
1154582-83-8
50mg
$ 160.00 2022-06-05
TRC
D477673-100mg
3-{3,5-Dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-yl}propanoic Acid
1154582-83-8
100mg
$ 250.00 2022-06-05
Enamine
EN300-70813-0.05g
3-{3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-yl}propanoic acid
1154582-83-8 95%
0.05g
$135.0 2023-02-12
Enamine
EN300-70813-0.1g
3-{3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-yl}propanoic acid
1154582-83-8 95%
0.1g
$202.0 2023-02-12
Enamine
EN300-70813-0.25g
3-{3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-yl}propanoic acid
1154582-83-8 95%
0.25g
$288.0 2023-02-12
Enamine
EN300-70813-0.5g
3-{3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-yl}propanoic acid
1154582-83-8 95%
0.5g
$480.0 2023-02-12
Enamine
EN300-70813-1.0g
3-{3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-yl}propanoic acid
1154582-83-8 95%
1.0g
$614.0 2023-02-12
Enamine
EN300-70813-2.5g
3-{3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-yl}propanoic acid
1154582-83-8 95%
2.5g
$1202.0 2023-02-12
Enamine
EN300-70813-5.0g
3-{3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-yl}propanoic acid
1154582-83-8 95%
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$1779.0 2023-02-12
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